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Compound of Interest

Compound Name: (R)-1-Tosyloxy-2,3-propanediol

Cat. No.: B013917 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the stability, storage, and handling of (R)-1-Tosyloxy-2,3-propanediol (CAS:

41274-09-3).

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store (R)-1-Tosyloxy-2,3-propanediol?

A1: To ensure the long-term stability and purity of (R)-1-Tosyloxy-2,3-propanediol, it should

be stored in a cool, dry place.[1] The container must be tightly sealed to protect the compound

from moisture, as it is hygroscopic.[2] For optimal shelf life, storing under an inert gas

atmosphere (such as argon or nitrogen) is also recommended.[1] Some related compounds

exhibit light sensitivity, so storing the material protected from light is a prudent precautionary

measure.[2]

Q2: What are the signs of degradation for this compound?

A2: Physical signs of degradation can include a change in appearance from a clear or colorless

liquid to a yellowish hue, or the presence of solid precipitates. Chemically, the primary

degradation pathway is hydrolysis of the tosylate ester bond, which may result in the formation

of p-toluenesulfonic acid and (R)-glycerol. The presence of acidic byproducts can be a key

indicator of decomposition.
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Q3: My vial of (R)-1-Tosyloxy-2,3-propanediol was left at room temperature for an extended

period. Is it still usable?

A3: While the compound is chemically stable at standard room temperature, prolonged

exposure to ambient conditions, especially humidity, can lead to gradual hydrolysis.[2] We

recommend assessing the purity of the material before use if it has been stored outside of the

recommended conditions. A simple purity check, such as Thin-Layer Chromatography (TLC),

can help determine if significant degradation has occurred.

Q4: What solvents are compatible with (R)-1-Tosyloxy-2,3-propanediol?

A4: The compound is generally soluble in a range of organic solvents. However, it is crucial to

avoid protic solvents like water and methanol, especially at elevated temperatures (e.g., above

40°C), as they can cause hydrolysis of the tosyl group.[3] For reactions, anhydrous aprotic

solvents are recommended.

Q5: What are the main chemical incompatibilities of this compound?

A5: (R)-1-Tosyloxy-2,3-propanediol should be stored away from strong oxidizing agents,

reducing agents, acid chlorides, and acid anhydrides.[4] The tosylate group is a good leaving

group, making the compound susceptible to nucleophilic attack. It is also sensitive to acidic

conditions, which can catalyze decomposition.[5]
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Issue Possible Cause Recommended Action

Reaction yield is lower than

expected.

Compound degradation due to

improper storage or handling.

1. Verify the purity of the

starting material using the

protocol below (Purity

Assessment by TLC).2. Ensure

all solvents and reagents used

in the reaction are

anhydrous.3. Use a fresh vial

of the compound stored under

recommended conditions.

Inconsistent results between

batches.

Batch-to-batch variability or

degradation of an older batch.

1. Document the lot number for

each experiment.2. Assess the

purity of each batch before

use.3. If degradation is

suspected in an older batch,

compare its TLC profile against

a new, unopened batch.

Compound appears discolored

or contains precipitates.

Significant degradation has

likely occurred.

It is not recommended to use

the material. Dispose of the

compound in accordance with

local regulations.
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Parameter Recommendation / Value Source

CAS Number 41274-09-3 [6]

Molecular Formula C₁₀H₁₄O₅S [6]

Molecular Weight 246.28 g/mol [6][7]

Appearance Colorless to pale yellow liquid [4]

Recommended Storage Temp.
Cool location (e.g.,

Refrigerator)
[1]

Storage Conditions

Tightly sealed container,

protect from moisture/humidity,

store under inert gas, protect

from light.

[1][2]

Key Incompatibilities

Protic solvents (water,

methanol), strong oxidizing

agents, strong acids, reducing

agents.

[3][4]

Experimental Protocols
Protocol 1: Purity Assessment by Thin-Layer
Chromatography (TLC)
This protocol provides a general method to quickly assess the purity of (R)-1-Tosyloxy-2,3-
propanediol and check for non-volatile impurities or degradation products.

Materials:

(R)-1-Tosyloxy-2,3-propanediol sample

TLC Plate (Silica gel 60 F₂₅₄)

Mobile Phase (Eluent): e.g., 50:50 Ethyl Acetate/Hexane (solvent system may need

optimization)
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Developing Chamber

Visualization agent: UV lamp (254 nm) and a potassium permanganate (KMnO₄) stain.

Capillary tubes or micropipette

Procedure:

Sample Preparation: Dissolve a small amount (1-2 mg) of the (R)-1-Tosyloxy-2,3-
propanediol in a suitable volatile solvent (e.g., ethyl acetate or dichloromethane).

Spotting: Using a capillary tube, spot a small amount of the dissolved sample onto the

baseline of the TLC plate.

Development: Place the TLC plate in a developing chamber containing the mobile phase.

Ensure the solvent level is below the baseline. Allow the solvent to run up the plate until it is

about 1 cm from the top.

Visualization:

Remove the plate from the chamber and mark the solvent front.

Allow the plate to dry completely.

Visualize the plate under a UV lamp (254 nm). The tosyl group should allow for UV

visualization. Circle any visible spots.

Next, dip the plate into a potassium permanganate stain and gently heat with a heat gun.

The diol functionality will react with the stain, appearing as yellow/brown spots on a purple

background.

Analysis: A pure sample should ideally show a single spot. The presence of additional spots,

particularly one at the baseline (which could be p-toluenesulfonic acid or glycerol), indicates

the presence of impurities or degradation.
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Diagram 1: Troubleshooting Workflow for (R)-1-Tosyloxy-2,3-propanediol
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Caption: Troubleshooting workflow for handling and purity verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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